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Compound of Interest

Compound Name: Pentane-2,3-diol

Cat. No.: B1206181 Get Quote

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pentane-2,3-diol. Adherence to

these protocols is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Pentane-2,3-diol is classified as a flammable liquid and an irritant.[1] It can cause serious eye

irritation, skin irritation, and may cause respiratory irritation.[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Recommended Equipment Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[2][3]

To prevent contact with eyes,

which can cause serious

irritation or damage.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][4]

[5]

To protect the skin from

irritation.[1][2] Gloves must be

inspected before use and

disposed of properly after

handling the chemical.[2][6]

Body Protection

A laboratory coat, disposable

gown, or chemical-resistant

suit.[5][6][7]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

nuisance exposures, use a

NIOSH-approved respirator.[2]

[3]

To avoid inhalation of vapors,

which may cause respiratory

tract irritation.[1][2]

Quantitative Data
The following table summarizes key quantitative data for Pentane-2,3-diol and related

isomers.
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Property Value Source (Isomer)

Molecular Formula C5H12O2 PubChem (2,3-Pentanediol)[1]

Molecular Weight 104.15 g/mol PubChem (2,3-Pentanediol)[1]

Boiling Point 206 °C (403 °F)
Sigma-Aldrich (Pentane-1,2-

diol)

Density 0.971 g/cm³ at 25 °C (77 °F)
Sigma-Aldrich (Pentane-1,2-

diol)

Flash Point 135 °C (275 °F)
CDN Isotopes (1,5-Pentane-

d10-diol)[6]

Operational and Disposal Plans
Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe vapors or mist.[2]

[6] Ensure adequate ventilation and use only in a chemical fume hood.[3][6] Keep away from

heat, sparks, and open flames.[8] Use non-sparking tools and take precautionary measures

against static discharge.[8] Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] Keep

away from incompatible materials such as strong oxidizing agents.[3]

Spill and Disposal Procedures
Spill Response:

Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., Chemizorb®).[3]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][3]
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Clean the affected area thoroughly.

Do not let the product enter drains.[2]

Disposal: Dispose of waste material in accordance with all applicable local, regional,

national, and international regulations. Do not mix with other waste. Handle uncleaned

containers as you would the product itself.

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[2][3]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with soap and plenty of

water.[2] If skin irritation persists, call a

physician.[3]

Inhalation

Move the person to fresh air.[2][3] If breathing is

difficult or has stopped, provide artificial

respiration.[2][9][10] Get medical attention if

symptoms occur.[3]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2][8] Seek immediate

medical advice.[2]

Experimental Workflow
Emergency Procedure for a Pentane-2,3-diol Spill
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Gown)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container

Clean Spill Area Thoroughly

Dispose of Waste According
to Regulations

End of Procedure

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of Pentane-2,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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